6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-methoxyphenyl)acetate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-(4-methoxyphenyl)acetate
• InChI: InChI=1S/C21H19N3O6S2/c1-28-14-6-2-12(3-7-14)8-18(26)30-17-10-29-15(9-16(17)25)11-31-21-24-23-20(32-21)22-19(27)13-4-5-13/h2-3,6-7,9-10,13H,4-5,8,11H2,1H3,(H,22,23,27)
• InChI Key: NVKOQZQXHHPHKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4CC4
• Molecular Formula: C21H19N3O6S2
• Molecular Weight: 473.5 g/mol

Description

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C21H19N3O6S2 and its molecular weight is 473.52. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-methoxyphenyl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-methoxyphenyl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with. Unfortunately, without more information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be toxic or flammable. Without specific data, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s intended to be a drug, future research might focus on improving its efficacy or reducing its side effects. Without more information, it’s difficult to predict specific future directions.